Cas no 1396558-37-4 (5-bromo-N-({pyrazolo1,5-apyridin-3-yl}methyl)furan-2-carboxamide)

• Product Name: 5-bromo-N-({pyrazolo1,5-apyridin-3-yl}methyl)furan-2-carboxamide
• CAS No: 1396558-37-4
• MF: C₁₃H₁₀BrN₃O₂
• MW: 320.141401767731
• CID: 6428680
• PubChem ID: 71790723
• Update Time: 2025-06-08

5-bromo-N-({pyrazolo1,5-apyridin-3-yl}methyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-({pyrazolo1,5-apyridin-3-yl}methyl)furan-2-carboxamide
• 5-bromo-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)furan-2-carboxamide
• VU0538175-1
• F6230-0189
• AKOS024540587
• 5-bromo-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)furan-2-carboxamide
• 1396558-37-4

• Inchi： 1S/C13H10BrN3O2/c14-12-5-4-11(19-12)13(18)15-7-9-8-16-17-6-2-1-3-10(9)17/h1-6,8H,7H2,(H,15,18)
• InChI Key： PXBMJBKBIIYKFK-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC1=C2N(N=C1)C=CC=C2)=O

Computed Properties

• Exact Mass: 318.99564g/mol
• Monoisotopic Mass: 318.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-bromo-N-({pyrazolo1,5-apyridin-3-yl}methyl)furan-2-carboxamide

Introduction to 5-bromo-N-({pyrazolo[1,5-apyridin-3-yl}methyl)furan-2-carboxamide (CAS No. 1396558-37-4)

5-bromo-N-({pyrazolo[1,5-apyridin-3-yl}methyl)furan-2-carboxamide, identified by its CAS number 1396558-37-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-bromo-N-({pyrazolo[1,5-apyridin-3-yl}methyl)furan-2-carboxamide incorporates multiple pharmacophoric elements, including a brominated furan ring, a pyrazolo[1,5-a]pyridine core, and an amide functional group. These structural features contribute to its potential biological activity by enabling interactions with various biological targets. Specifically, the presence of the bromine atom enhances its reactivity, while the pyrazolo[1,5-a]pyridine scaffold is known for its role in modulating enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms that differ from traditional small-molecule drugs. 5-bromo-N-({pyrazolo[1,5-apyridin-3-yl}methyl)furan-2-carboxamide has emerged as a compound of interest due to its ability to engage with multiple biological pathways simultaneously. This polypharmacophoric nature is particularly valuable in the treatment of complex diseases where multifactorial mechanisms are involved.

One of the most compelling aspects of this compound is its potential application in oncology research. The pyrazolo[1,5-a]pyridine moiety is frequently associated with anti-cancer properties, as it can interfere with key signaling pathways involved in tumor growth and progression. Preclinical studies have begun to explore how modifications in this scaffold can enhance efficacy while minimizing side effects. The bromine substituent further enhances the compound's potential as a bioisostere, allowing for structural diversification without losing biological activity.

The amide group in 5-bromo-N-({pyrazolo[1,5-apyridin-3-yl}methyl)furan-2-carboxamide also plays a crucial role in determining its pharmacokinetic profile. Amides are known for their stability and bioavailability, which makes them ideal for drug development. By integrating this functional group into the molecular framework, researchers aim to improve the compound's solubility and metabolic stability, thereby increasing its therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity for compounds like 5-bromo-N-({pyrazolo[1,5-apyridin-3-yl}methyl)furan-2-carboxamide. Molecular docking studies have shown that this molecule can interact with several protein targets relevant to inflammation and immune response. These interactions could make it a valuable tool in developing treatments for autoimmune disorders and chronic inflammatory conditions.

The synthesis of 5-bromo-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)furan-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromine atom at the appropriate position on the furan ring is particularly critical, as it dictates subsequent functionalization steps. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct the desired molecular framework efficiently.

As interest in heterocyclic compounds continues to grow, 5-bromo-N-{(pyrazolo[1,5-a]pyridin)-3yl)methyl)furan}-2-carboxamide represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities position it as a promising candidate for further investigation. Future studies are expected to delve deeper into its pharmacological effects and explore possible applications in therapeutic areas beyond oncology.

The development of new drug candidates is often hindered by challenges such as poor solubility or unfavorable pharmacokinetic properties. However, 5-bromo-N-{(pyrazolo[1,5-a]pyridin)-3yl)methyl)furan}-2-carboxamide offers a unique opportunity to address these issues through rational drug design. By leveraging computational tools and synthetic methodologies, researchers can fine-tune its structure to enhance its therapeutic profile while maintaining biological activity.

In conclusion, 5-bromo-N-{(pyrazolo[1,5-a]pyridin)-3yl)methyl)furan}-2-carboxamide (CAS No. 1396558-37) is a compound with immense potential in pharmaceutical research. Its complex structure, combined with its ability to interact with multiple biological targets, makes it an attractive candidate for further development. As scientific understanding progresses, this molecule is likely to play an increasingly important role in the discovery of new treatments for various diseases.